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Compound of Interest

Compound Name: 3,5-Diphenylisoxazole

Cat. No.: B109209

In-Depth Technical Guide: 3,5-Diphenylisoxazole

This technical guide provides a comprehensive overview of 3,5-diphenylisoxazole, a
heterocyclic organic compound of interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical identifiers, physicochemical properties, and
key experimental data.

Core Compound Identifiers

For unambiguous identification and referencing in research and regulatory documentation, a
standardized set of identifiers is crucial. The following table summarizes the key registry
numbers and notation systems for 3,5-diphenylisoxazole.
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Identifier Type Value

CAS Registry Number 2039-49-8[1][2][3]

PubChem Compound ID (CID) 137292[4][5]

IUPAC Name 3,5-diphenyl-1,2-oxazole[1]

inChi INChl=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-
15(17-16-14)13-9-5-2-6-10-13/h1-11H[1][6]

InChiKey HECRDSFKLUVCAY-UHFFFAOYSA-N[1][6]

C1=CC=C(C=C1)C2=CC(=N02)C3=CC=CC=C
3[3][6]

Canonical SMILES

Molecular Formula C15H11NO[1][3]

3,5-Diphenyl-1,2-oxazole, 3,5-
Other Names ] )
Diphenylisoxazole[1]

Physicochemical Properties

The physicochemical properties of 3,5-diphenylisoxazole are essential for its handling,
formulation, and application in experimental settings. The data presented below has been
aggregated from various chemical databases.
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Property Value

Molecular Weight 221.25 g/mol [1]

Exact Mass 221.084063974 Da[3]
Melting Point 140 °C[3]

Boiling Point 396.6 °C at 760 mmHg|[3]
Density 1.128 g/cm3[3]

XLogP3 3.7[3][6]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 2[3]

Experimental Data and Protocols

Further investigation into the scientific literature is required to provide detailed experimental
protocols for the synthesis, characterization, and biological evaluation of 3,5-
diphenylisoxazole. This section will be populated as more data becomes available.

Signaling Pathways and logical relationships

To visualize the interactions and experimental processes related to 3,5-diphenylisoxazole,
diagrams will be generated based on available data. Below is a conceptual workflow for the
initial characterization of a novel compound like 3,5-diphenylisoxazole.
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Caption: A generalized workflow for the synthesis, characterization, and initial biological
evaluation of a chemical compound.

Further diagrams illustrating specific signaling pathways will be provided as more information
on the biological activity of 3,5-diphenylisoxazole is curated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,5-Diphenylisoxazole CAS registry number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109209#3-5-diphenylisoxazole-cas-registry-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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